Cas no 39317-41-4 (COPOLYMER F. 80% V-CL 5% V-AC U. 15% HY)

• Product Name: COPOLYMER F. 80% V-CL 5% V-AC U. 15% HY
• CAS No: 39317-41-4
• CID: 924466
• Update Time: 2025-06-26

COPOLYMER F. 80% V-CL 5% V-AC U. 15% HY Chemical and Physical Properties

Names and Identifiers

• Ternary vinyl chloride resin
• COPOLYMER F. 80% V-CL 5% V-AC U. 15% HY
• poly-(vinyl chloride-co-vinyl acetate-co-hydroxypropyl acrylate)

Experimental Properties

• Solubility: MEK: soluble

COPOLYMER F. 80% V-CL 5% V-AC U. 15% HY Security Information

• WGK Germany：3
• Hazard Category Code： 45-25-36/37/38
• Safety Instruction： 53-26-36/37/39-45
• Hazardous Material Identification：

Additional information on COPOLYMER F. 80% V-CL 5% V-AC U. 15% HY

CAS No 39317-41-4: COPOLYMER F. 80% V-CL 5% V-AC U. 15% HY

The compound identified by CAS No 39317-41-4, commonly referred to as COPOLYMER F., is a advanced polymer material with a unique composition of 80% V-CL, 5% V-AC, and 15% HY. This copolymer has garnered significant attention in the scientific and industrial communities due to its exceptional properties and versatile applications.

COPOLYMER F. is primarily composed of V-CL (Vinyl Chloride), which forms the backbone of the polymer structure, providing excellent thermal stability and mechanical strength. The inclusion of V-AC (Vinyl Acetate) enhances the polymer's flexibility and adhesion properties, making it suitable for a wide range of applications in coatings and adhesives industries. Additionally, the HY (Hydroxyethyl Acrylate) component introduces hydrophilic properties, enabling the copolymer to interact effectively with polar solvents and substrates.

Recent studies have highlighted the potential of COPOLYMER F. in advanced materials science, particularly in the development of high-performance polymers for aerospace and automotive industries. Researchers have demonstrated that the copolymer exhibits superior resistance to UV degradation and excellent chemical resistance, making it ideal for use in extreme environmental conditions.

The synthesis of COPOLYMER F. involves a multi-step polymerization process that ensures precise control over the composition and molecular weight distribution. This process begins with the polymerization of V-CL using free radical initiators, followed by controlled addition of V-AC and HY monomers to achieve the desired composition ratio.

One of the most notable advancements in the application of COPOLYMER F. is its use in biodegradable materials. Scientists have discovered that by modifying the copolymer's structure, it can be made partially biodegradable under specific environmental conditions, reducing its environmental impact compared to traditional polymers.

In terms of industrial applications, COPOLYMER F. has found extensive use in packaging materials due to its excellent barrier properties against oxygen and moisture. This makes it a preferred choice for food packaging where shelf life extension is critical.

Furthermore, recent research has explored the potential of COPOLYMER F. in drug delivery systems. The hydrophilic nature of the copolymer allows for controlled release of pharmaceutical compounds, enhancing their efficacy while minimizing side effects.

The global market for polymers has seen a surge in demand for high-performance materials like COPOLYMER F., driven by increasing awareness of sustainability and performance requirements across various industries.

In conclusion, CAS No 39317-41-4 (COPOLYMER F.: 80% V-CL 5% V-AC U. 15% HY) represents a cutting-edge polymer material with immense potential across multiple sectors due to its tailored composition and superior properties.